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Compound of Interest

Compound Name: Molybdenum-95

Cat. No.: B3322307

For researchers, scientists, and professionals in drug development, ensuring a safe and
compliant laboratory environment is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of Molybdenum-95, a stable isotope of
molybdenum. Adherence to these procedures is critical for minimizing environmental impact
and ensuring personnel safety.

Molybdenum-95 (°>Mo) is a stable, non-radioactive isotope of molybdenum. Therefore, its
disposal is governed by its chemical properties rather than radiological concerns. The primary
hazards associated with molybdenum and its compounds, such as molybdenum powder or
molybdenum trioxide, include flammability and potential health effects from exposure.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Molybdenum-95 with appropriate
care. Always consult the material's Safety Data Sheet (SDS) for specific handling instructions.

Personal Protective Equipment (PPE):
o Gloves: Wear protective gloves to avoid skin contact.
o Eye Protection: Use safety glasses or goggles.

o Lab Coat: Alab coat or other protective clothing is recommended.
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» Respiratory Protection: If working with molybdenum powder or in a poorly ventilated area,
use a respirator to avoid inhaling dust.

General Handling:

Avoid creating dust when handling molybdenum powder.

Keep away from heat, sparks, and open flames as molybdenum powder is a flammable
solid.[1]

Use in a well-ventilated area.[1]

Do not eat, drink, or smoke in areas where Molybdenum-95 is handled.

Quantitative Data Summary

The following table summarizes key quantitative data for Molybdenum, which is relevant for the
handling and disposal of Molybdenum-95.

Property Value Source
Molecular Weight 95.94 g/mol

Melting Point 2,617 °C /4,743 °F

Boiling Point 4,612 °C /8,334 °F

Density 10.3g/cm3at25°C /77 °F

US OSHA PEL (Table zZ-3) 5 mg/m3 (Respirable fraction) [1]

US OSHA PEL (Table Z-3) 15 mg/ms3 (Total dust) [1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe and compliant disposal of non-
radioactive Molybdenum-95 waste.

1. Waste Ildentification and Segregation:
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Identify all waste containing Molybdenum-95.

Segregate Molybdenum-95 waste from other laboratory waste streams. This includes
separating it from radioactive waste, sharps, and biological waste.

Keep solid and liquid waste containing Molybdenum-95 in separate, clearly labeled
containers.

. Waste Containment:

Solid Waste:

Place solid Molybdenum-95 waste (e.g., contaminated labware, unused powder) in a
designated, sealed, and properly labeled waste container.

The container should be made of a material compatible with molybdenum.

Liquid Waste:

Collect liquid waste containing Molybdenum-95 in a sealed, leak-proof container.

The container must be clearly labeled with the contents.

Do not mix with other chemical waste unless specifically permitted by your institution's waste
management guidelines.

. Waste Storage:

Store the sealed waste containers in a designated, well-ventilated, and secure area away
from heat, sparks, and open flames.[1]

The storage area should be clearly marked as a chemical waste storage area.

Store locked up to prevent unauthorized access.

. Disposal Procedure:

Disposal of Molybdenum-95 waste must be carried out in accordance with local, state, and
federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

Provide the waste manifest or any other required documentation to the disposal service.
Recycling is the most environmentally acceptable means of disposal for stable molybdenum.
[2] Inquire with your EHS department about recycling options.

. Spill and Emergency Procedures:

Minor Spills (Powder):
Evacuate the immediate area.
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» Wear appropriate PPE.

« Shut off all ignition sources.

e Use non-sparking tools for cleanup.

o Carefully sweep or vacuum the spilled material, avoiding dust generation, and place it in a
sealed container for disposal.

e Major Spills:

o Evacuate the laboratory and alert others in the area.

» Contact your institution's EHS or emergency response team immediately.

» Prevent the spilled material from entering drains or waterways.

Molybdenum-95 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Molybdenum-
95.
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Molybdenum-95 Disposal Workflow

On-Site Procedures

1. Waste Identification & Segregation
(Solid vs. Liquid)

:

2. Waste Containment
(Labeled, Sealed Containers)

:

3. Secure Temporary Storage
(Ventilated, Away from Ignition Sources)

nitiate Disposal Process

Disposal Cvoordination

4. Contact Environmental Health & Safety (EHS)

l

5. Schedule Waste Pickup with Licensed Contractor

Final Digposition
6. Off-Site Disposal/Recycling
(In Accordance with Regulations)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Molybdenum-95 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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